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Compound of Interest

Compound Name: Lumifusidic Acid

Cat. No.: B15289681 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to consolidate the publicly available information on Lumifusidic
acid, a compound identified as a photochemical derivative of the well-established antibiotic,

Fusidic acid. Despite its early discovery, detailed characterization and experimental data on

Lumifusidic acid remain largely confined to foundational, yet not readily accessible, scientific

literature from the 1960s. This document summarizes the current understanding of its discovery

and origin, and outlines the logical workflow for its formation, while also highlighting the

significant gaps in the available data.

Discovery and Origin
Lumifusidic acid was first identified as a product of the ultraviolet irradiation of Fusidic acid.

The pioneering work on Fusidic acid and its derivatives was conducted by W.O. Godtfredsen

and S. Vangedal in the early 1960s. Their publications in Tetrahedron are considered the

primary sources of information on the structure and stereochemistry of Fusidic acid and its

derivatives, including the photochemical isomer, Lumifusidic acid. The prefix "lumi" in its

name is characteristic of a compound formed through a photochemical reaction.

Fusidic acid itself is a steroid antibiotic isolated from the fermentation broth of the fungus

Fusidium coccineum. It is known for its potent activity against Gram-positive bacteria, including

Methicillin-resistant Staphylococcus aureus (MRSA). The discovery of Lumifusidic acid stems

from early investigations into the physicochemical properties of Fusidic acid, including its

stability under various conditions such as light exposure.
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The Photochemical Transformation of Fusidic Acid
The formation of Lumifusidic acid is a direct consequence of the exposure of Fusidic acid to

ultraviolet radiation. This photochemical isomerization represents a structural rearrangement of

the parent molecule. While the precise quantum yield and the optimal conditions for this

transformation are not detailed in the readily available literature, the logical workflow for its

formation and characterization can be outlined.
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Caption: Logical workflow for the formation and characterization of Lumifusidic acid.
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Physicochemical Data
Detailed quantitative data for Lumifusidic acid is scarce in modern scientific databases. The

following table summarizes the limited information that can be inferred from the available

search results.

Property Value Source

Molecular Formula C31H48O6
Inferred to be the same as

Fusidic acid (isomer)

Molecular Weight 516.71 g/mol
Inferred to be the same as

Fusidic acid (isomer)

Synonyms
(photochemical isomer of

Fusidic acid)
Deduced from nomenclature

Origin
Photochemical reaction from

Fusidic acid

Godtfredsen & Vangedal (cited

literature)

Experimental Protocols
Regrettably, detailed experimental protocols for the synthesis and isolation of Lumifusidic acid
are not available in the public domain. Access to the full text of the original publications from

the 1960s would be required to provide specifics on:

Irradiation Conditions: Wavelength of UV light, intensity, duration of exposure.

Reaction Solvent: The solvent used for the irradiation of Fusidic acid.

Isolation and Purification: Specific chromatographic techniques (e.g., column packing, mobile

phase) and crystallization methods.

Characterization Data: Full NMR (¹H, ¹³C), mass spectrometry, IR, and UV-Vis spectral data,

as well as melting point and optical rotation.

Signaling Pathways and Mechanism of Action
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There is no available information on the biological activity, mechanism of action, or any

interaction with signaling pathways for Lumifusidic acid. It is plausible that its biological

activity would differ from that of Fusidic acid due to the structural changes induced by

photoisomerization. However, without experimental data, any discussion on this topic would be

purely speculative.

Conclusion and Future Directions
Lumifusidic acid remains an enigmatic derivative of a clinically important antibiotic. The

foundational research that identified this compound is not readily accessible, which severely

limits a contemporary, in-depth understanding of its properties. For researchers interested in

the photostability of Fusidic acid or the discovery of novel steroid-based antibiotic scaffolds, a

thorough investigation of the original literature by Godtfredsen and Vangedal is an essential

first step. Further research would be required to synthesize, isolate, and comprehensively

characterize Lumifusidic acid to determine its biological activity and potential relevance in

drug development.

To cite this document: BenchChem. [Lumifusidic Acid: An Obscure Photochemical Isomer of
a Potent Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289681#discovery-and-origin-of-lumifusidic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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